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Compound of Interest

Compound Name: Boc-NH-PPG2

Cat. No.: B8093248 Get Quote

An In-depth Technical Guide to Boc-NH-PEG2-NH2: Safety, Handling, and Applications

Introduction
tert-Butyloxycarbonyl-amino-PEG2-amine (Boc-NH-PEG2-NH2) is a heterobifunctional linker

containing a Boc-protected amine and a free amine at opposite ends of a discrete-length

polyethylene glycol (PEG) chain. This structure is instrumental in bioconjugation and drug

development for covalently linking molecules. The Boc protecting group provides an orthogonal

protecting strategy, allowing for selective deprotection and subsequent conjugation, while the

PEG spacer enhances solubility and reduces immunogenicity of the resulting conjugate. This

guide provides a comprehensive overview of the safety, handling, and experimental protocols

associated with Boc-NH-PEG2-NH2.

Safety and Handling
Proper handling of Boc-NH-PEG2-NH2 is crucial to ensure laboratory safety and maintain the

integrity of the compound.

Hazard Identification
While specific hazard data for Boc-NH-PEG2-NH2 is not extensively documented, compounds

of this class are generally considered to be of low hazard. However, it is recommended to

handle it as a potential irritant.

Potential Health Effects:
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Eye: May cause eye irritation.

Skin: May cause skin irritation.

Inhalation: May be harmful if inhaled.

Ingestion: May be harmful if swallowed.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or

water. Get medical aid.

Personal Protective Equipment (PPE)
Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

Personal Protection:

Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin: Wear appropriate protective gloves to prevent skin exposure.

Clothing: Wear appropriate protective clothing to prevent skin exposure.

Respirators: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149. Always use a NIOSH or EN 149 approved respirator when

necessary.
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Storage and Stability
Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away

from incompatible substances. Recommended storage temperature is -20°C.

Stability: Stable under recommended storage conditions. Avoid moisture.

Physicochemical Data
The following table summarizes the key quantitative data for Boc-NH-PEG2-NH2.

Property Value

Molecular Formula C11H24N2O4

Molecular Weight 248.32 g/mol

Appearance White to off-white solid or colorless oil

Purity ≥95%

Solubility Soluble in water and most organic solvents

Boiling Point Not available

Melting Point Not available

CAS Number 139145-27-0

Experimental Protocols
The following is a general protocol for the conjugation of a carboxyl-containing molecule to

Boc-NH-PEG2-NH2.

Materials
Boc-NH-PEG2-NH2

Carboxyl-containing molecule (e.g., a protein, peptide, or small molecule)
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N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

N-Hydroxysuccinimide (NHS)

Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Reaction vessel

Magnetic stirrer

Purification system (e.g., HPLC or column chromatography)

Procedure
Activation of Carboxyl Group:

1. Dissolve the carboxyl-containing molecule and NHS (1.2 equivalents) in anhydrous DMF

or DCM.

2. Add EDC (1.2 equivalents) to the solution.

3. Stir the reaction mixture at room temperature for 1-4 hours to form the NHS ester.

Coupling Reaction:

1. Dissolve Boc-NH-PEG2-NH2 (1.0 equivalent) in anhydrous DMF or DCM.

2. Add the solution of the activated NHS ester to the Boc-NH-PEG2-NH2 solution.
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3. Stir the reaction mixture at room temperature for 12-24 hours.

Work-up and Purification:

1. Filter the reaction mixture to remove any precipitated urea byproduct.

2. Dilute the filtrate with an appropriate organic solvent (e.g., ethyl acetate).

3. Wash the organic layer with saturated sodium bicarbonate solution and brine.

4. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

5. Purify the crude product by flash column chromatography or HPLC to obtain the Boc-

protected conjugate.

Boc Deprotection:

1. Dissolve the purified Boc-protected conjugate in a solution of TFA in DCM (e.g., 20-50%

TFA).

2. Stir the reaction mixture at room temperature for 1-2 hours.

3. Remove the solvent and excess TFA under reduced pressure.

4. The deprotected product can be further purified if necessary.

Visualizations
The following diagrams illustrate key workflows and concepts related to the use of Boc-NH-

PEG2-NH2.
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Caption: Boc-NH-PEG2-NH2 Safety and Handling Summary.
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Caption: Experimental Workflow for Conjugation using Boc-NH-PEG2-NH2.
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To cite this document: BenchChem. [Boc-NH-PPG2 safety and handling guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8093248#boc-nh-ppg2-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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